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Compound of Interest

Compound Name: Nelonicline

Cat. No.: B1678021

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Nelonicline (ABT-
126) for oral gavage in a research setting. The information is compiled to ensure safe and
effective formulation for preclinical studies.

Physicochemical Properties of Nelonicline (ABT-
126)

Nelonicline is a selective a7 nicotinic acetylcholine receptor (nAChR) agonist.[1][2] A thorough
understanding of its physical and chemical characteristics is essential for proper handling and
formulation.
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Property Value Source
Synonyms ABT-126 [3]
Molecular Formula C17H19N30S [4]
Molecular Weight 313.42 g/mol [4]
Appearance White to off-white solid

Purity >98%

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

-80°C for 6 months; -20°C for 1

Storage (in Solvent)
month

Solubility of Nelonicline (ABT-126)

Nelonicline is sparingly soluble in aqueous solutions and requires a specific vehicle for oral
administration. The following table summarizes its solubility in common laboratory solvents.

Solvent Solubility Method Source
12.5 mg/mL (39.88 Ultrasonic and

DMSO
mM) warming to 60°C

Recommended Vehicles for Oral Gavage

Several vehicle formulations can be used to prepare Nelonicline for oral gavage, each yielding
a clear solution with a solubility of at least 1.25 mg/mL. The choice of vehicle may depend on
the specific experimental design and animal model.
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. . Final Concentration of
Vehicle Composition Source
Components

10% DMSO, 40% PEG300,

Vehicle 1 )
5% Tween-80, 45% Saline
) 10% DMSO, 90% (20% SBE-
Vehicle 2 ) )
B-CD in Saline)
Vehicle 3 10% DMSO, 90% Corn Oil

Experimental Protocol: Preparation of Nelonicline
(ABT-126) for Oral Gavage

This protocol details the step-by-step procedure for preparing a dosing solution of Nelonicline
using Vehicle 1.

Materials:

Nelonicline (ABT-126) powder

e Dimethyl sulfoxide (DMSO), cell culture grade

o Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)

 Sterile conical tubes (15 mL or 50 mL)

» Pipettes and sterile tips

» \ortex mixer

o Water bath or heating block (optional, for warming to 60°C)

» Ultrasonic bath (optional)
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Procedure:

o Calculate the required amount of Nelonicline: Based on the desired final concentration and
total volume of the dosing solution. For example, to prepare 10 mL of a 1 mg/mL solution,
you will need 10 mg of Nelonicline.

e Prepare the DMSO stock solution:
o Weigh the calculated amount of Nelonicline powder and place it in a sterile conical tube.

o Add the required volume of DMSO to achieve a concentration of 10 mg/mL (or a suitable
concentration based on the final desired concentration). For a 1 mg/mL final solution, you
will add 1 mL of DMSO to 10 mg of Nelonicline.

o To aid dissolution, vortex the solution and, if necessary, warm it to 60°C and sonicate until
the powder is completely dissolved.

e Prepare the vehicle mixture: In a separate sterile conical tube, prepare the vehicle by adding
the components in the following order, mixing well after each addition:

o Add 4 mL of PEG300.

o Add 0.5 mL of Tween-80 and vortex to mix.

o Add 4.5 mL of sterile saline and vortex until a homogenous solution is formed.
e Combine the drug and vehicle:

o Slowly add the 1 mL of the Nelonicline-DMSO stock solution to the 9 mL of the prepared
vehicle mixture.

o Vortex the final solution thoroughly to ensure homogeneity. The final solution should be
clear.

e Storage and Handling:

o Use the prepared solution on the same day.
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o If short-term storage is necessary, store at 4°C and protect from light. Before use, allow
the solution to return to room temperature and vortex to ensure it is homogenous.

o For longer-term storage of stock solutions, aliquot and store at -20°C or -80°C. Avoid
repeated freeze-thaw cycles.

Nelonicline (ABT-126) Signaling Pathway

Nelonicline acts as a selective agonist for the a7 nicotinic acetylcholine receptor (a7-nAChR).
Activation of this receptor is known to modulate downstream signaling pathways, including the
PI3K/Akt/mTOR pathway, which is crucial for neuronal survival and synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Oral
Administration of Nelonicline (ABT-126)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678021#how-to-prepare-nelonicline-abt-126-for-
oral-gavage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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